Cas no 1803605-01-7 ([2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride)

• Product Name: [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride
• CAS No: 1803605-01-7
• MDL: MFCD28383871
• CID: 4617693
• PubChem ID: 112756600
• Update Time: 2025-10-30

[2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride

• MDL： MFCD28383871

Additional information on [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride

Comprehensive Overview of [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride (CAS No. 1803605-01-7)

The compound [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride (CAS No. 1803605-01-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, combining an imidazole and a pyrazole moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating conditions like inflammation and metabolic disorders.

One of the key reasons for the growing interest in [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride is its ability to interact with enzymes and receptors involved in cellular signaling. The imidazole ring, a common pharmacophore, is known for its role in hydrogen bonding and metal coordination, while the pyrazole ring contributes to the compound's stability and bioavailability. This dual functionality makes it a versatile scaffold for drug development, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in high-throughput screening and computational drug design. CAS No. 1803605-01-7 fits into this paradigm as a compound with potential applications in kinase inhibition and GPCR modulation. These areas are hot topics in pharmaceutical research, as evidenced by the increasing number of publications and patents focusing on similar compounds. The trihydrochloride salt form further enhances its solubility, making it suitable for in vitro and in vivo studies.

The synthesis of [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride involves multi-step organic reactions, often requiring protecting group strategies and selective functionalization. Researchers have optimized these processes to improve yield and purity, which are critical for its use in drug discovery pipelines. The compound's CAS number (1803605-01-7) serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From a commercial perspective, [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend beyond drug development, including use as a research tool in mechanistic studies and biochemical assays. The compound's stability under standard laboratory conditions makes it a reliable choice for long-term projects.

As the scientific community continues to explore the potential of heterocyclic compounds, [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride stands out due to its balanced physicochemical properties. Its logP and pKa values suggest favorable membrane permeability, a key factor in oral drug delivery. These attributes are frequently discussed in forums and publications focused on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

In conclusion, [2-(1H-imidazol-1-yl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine trihydrochloride (CAS No. 1803605-01-7) represents a compelling example of how rational drug design can yield molecules with diverse therapeutic potential. Its relevance to current research trends, such as personalized medicine and structure-activity relationship (SAR) studies, ensures its continued prominence in scientific discourse. For researchers and industry professionals, this compound offers a valuable opportunity to investigate novel biological targets and advance the frontiers of modern medicine.